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An In-Depth Technical Guide to 4-Chlorocyclohexan-1-amine

Introduction

4-Chlorocyclohexan-1-amine is a halogenated cycloalkane derivative that serves as a crucial
building block in modern organic synthesis and medicinal chemistry. Its structure, featuring a
cyclohexane ring substituted with an amine and a chlorine atom at the 1 and 4 positions,
respectively, gives rise to stereoisomers that can exhibit distinct chemical behaviors. This guide
provides a comprehensive overview of 4-Chlorocyclohexan-1-amine, including its chemical
identifiers, properties, stereochemistry, synthesis, applications, and safety protocols, tailored for
researchers and professionals in drug development.

Chemical Identifiers and Properties

Accurate identification of chemical compounds is fundamental for research and regulatory
compliance. 4-Chlorocyclohexan-1-amine is identified by several key descriptors. It's
important to note that this compound is often handled and sold as its hydrochloride salt, which
has its own set of identifiers.

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b13130764#bc-rfq
https://www.benchchem.com/product/b13130764/docs?utm_src=pdf-body#4-chlorocyclohexan-1-amine-cas-number-and-identifiers
https://www.benchchem.com/product/b13130764/docs?utm_src=pdf-body#4-chlorocyclohexan-1-amine-cas-number-and-identifiers
https://www.benchchem.com/product/b13130764/docs?utm_src=pdf-body#4-chlorocyclohexan-1-amine-cas-number-and-identifiers
https://www.benchchem.com/product/b13130764/docs?utm_src=pdf-body#4-chlorocyclohexan-1-amine-cas-number-and-identifiers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13130764?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier Value Source
IUPAC Name 4-chlorocyclohexan-1-amine [1]

CAS Number 59477-35-9 [1][2]
Molecular Formula C6H12CIN [1]
Molecular Weight 133.62 g/mol [1]
Canonical SMILES C1CC(CCC1N)CI [1]

SXBXZRWVGWJIEF-
InChliKey [1]
UHFFFAOYSA-N

PubChem CID 424391 [1]

Hydrochloride Salt Identifiers:

Identifier Value Source

4-chlorocyclohexan-1-
IUPAC Name ) ) [3]
amine;hydrochloride

CAS Number 54916-24-4 [3]
Molecular Formula C6H13CI2N [3]
Molecular Weight 170.08 g/mol [3]

The physical and chemical properties of a compound dictate its behavior in various
experimental conditions and are crucial for designing synthetic routes and purification methods.
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Property Value Source
XLogP3-AA 1.2 [1]
Hydrogen Bond Donor Count 1 [1]
Hydrogen Bond Acceptor

oo g
Rotatable Bond Count 0 [1]
Exact Mass 133.0658271 Da [1]
Topological Polar Surface Area 26 A2 [1]

Stereochemistry: The Significance of Cis and Trans
Isomers

The cyclohexane ring in 4-Chlorocyclohexan-1-amine is not planar, adopting a chair
conformation to minimize steric strain. This leads to the existence of two diastereomers: cis and
trans. In the cis isomer, both the chlorine and amine substituents are on the same face of the
ring (both axial or both equatorial in a given chair conformation). In the trans isomer, they are
on opposite faces (one axial and one equatorial). This stereochemical difference is critical as it
profoundly influences the molecule's reactivity and its ability to fit into the active sites of
enzymes or receptors, a key consideration in drug design.

Caption: 2D representation of cis and trans isomers.

Synthesis and Reactivity

A common and efficient method for synthesizing 4-Chlorocyclohexan-1-amine is through the
reductive amination of 4-chlorocyclohexanone. This two-step, one-pot reaction involves the
formation of an imine intermediate, which is then reduced to the final amine product.

Experimental Protocol: Reductive Amination of 4-
Chlorocyclohexanone
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e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 4-
chlorocyclohexanone in a suitable solvent such as methanol or ethanol.[4]

e Imine Formation: Add a source of ammonia (e.g., ammonium acetate or a solution of
ammonia in methanol) to the flask. The reaction is typically stirred at room temperature to
allow for the formation of the 4-chloro-cyclohexanimine intermediate.

e Reduction: Once imine formation is substantial, a reducing agent is introduced. Sodium
cyanoborohydride (NaBH3CN) or sodium triacetoxyborohydride (NaBH(OACc)3) are often
preferred as they are selective for the imine in the presence of the ketone. The reaction is
continued until the starting material is consumed, which can be monitored by techniques like
TLC or GC-MS.

o Workup and Purification: The reaction is quenched by the careful addition of water or a dilute
acid. The product is then extracted into an organic solvent (e.g., dichloromethane or ethyl
acetate). The organic layers are combined, dried over an anhydrous salt like sodium sulfate,
filtered, and the solvent is removed under reduced pressure. The crude product can be
purified by column chromatography or distillation to yield 4-Chlorocyclohexan-1-amine.

+ NHs + [H]

Click to download full resolution via product page

Caption: Synthesis of 4-Chlorocyclohexan-1-amine.

Applications in Research and Drug Development

4-Chlorocyclohexan-1-amine and its derivatives are valuable intermediates in the synthesis
of pharmaceutically active compounds. The distinct spatial arrangement of the functional
groups in its stereoisomers allows for the creation of complex molecular architectures.

A notable application is in the synthesis of cariprazine, an atypical antipsychotic medication
used to treat schizophrenia and bipolar disorder.[5] The trans isomer of a substituted 4-
aminocyclohexane derivative is a key structural element of this drug.[5] The ability to selectively
synthesize the trans isomer is crucial for the efficacy and safety of the final drug product.
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Recent advancements have explored the use of transaminases in biocatalytic processes to
achieve high diastereomeric purity of such intermediates.[5][6]

Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling 4-
Chlorocyclohexan-1-amine and its salts. It is generally corrosive and harmful if it comes into
contact with the skin, is inhaled, or is swallowed.[7]

Hazard Class Statement Pictogram

, _ . H314: Causes severe skin _
Skin Corrosion/Irritation Corrosive
burns and eye damage

o H312: Harmful in contact with
Acute Toxicity (Dermal) i Harmful
skin

Acute Toxicity (Inhalation) H332: Harmful if inhaled Harmful

) L H317: May cause an allergic
Skin Sensitization ] ] Harmful
skin reaction

o Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety
goggles, and a lab coat. Work in a well-ventilated fume hood to avoid inhalation of vapors.[8]

[°]
e Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapors or dust.[8][9]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances such as strong oxidizing agents and strong acids.[7][9]

» Disposal: Dispose of contents and container in accordance with local, regional, and national
regulations.

Conclusion

4-Chlorocyclohexan-1-amine is a compound of significant interest in organic and medicinal
chemistry. Its utility as a synthetic building block, particularly for complex pharmaceutical
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targets, is well-established. A thorough understanding of its identifiers, properties,
stereochemistry, and safe handling procedures is essential for its effective and responsible use
in a research and development setting. The ongoing exploration of stereoselective synthetic
methods, including biocatalysis, continues to enhance its value in the creation of novel
therapeutics.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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